Cas no 868375-67-1 (N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide)

• Product Name: N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
• CAS No: 868375-67-1
• MF: C₁₃H₁₄F₂N₂OS
• MW: 284.324868679047
• CID: 5931384
• PubChem ID: 2151143
• Update Time: 2025-06-27

N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
• Butanamide, N-(3-ethyl-4,6-difluoro-2(3H)-benzothiazolylidene)-
• N-(3-Ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)butyramide
• N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)butanamide
• 868375-67-1
• F1814-1794
• AKOS024611217
• (Z)-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)butyramide
• N-[(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide

• Inchi： 1S/C13H14F2N2OS/c1-3-5-11(18)16-13-17(4-2)12-9(15)6-8(14)7-10(12)19-13/h6-7H,3-5H2,1-2H3
• InChI Key： BDXDKVJTSVXGLO-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(F)C=C(F)C=C2S1)(=O)CCC

Computed Properties

• Exact Mass: 284.07949057g/mol
• Monoisotopic Mass: 284.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 376.4±52.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide

Introduction to N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide (CAS No. 868375-67-1)

N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide, also known by its CAS number 868375-67-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide is characterized by a benzothiazole core with specific substituents that enhance its pharmacological profile. The presence of fluoro groups at positions 4 and 6 on the benzothiazole ring contributes to its lipophilicity and metabolic stability, while the ethyl group at position 3 and the butanamide moiety provide additional structural diversity and functional versatility.

Recent studies have highlighted the potential of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroinflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide effectively inhibits the activation of microglia and reduces the production of pro-inflammatory cytokines in neuronal cells.

In addition to its neuroprotective effects, N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits potent antiproliferative activity against various cancer cell lines. A study published in Cancer Research reported that N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide selectively targets cancer cells by inducing apoptosis and inhibiting cell cycle progression. The mechanism of action involves the modulation of multiple signaling pathways, including those involving p53 and Bcl-2 family proteins.

The pharmacokinetic properties of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-yli​denebutanamide have also been extensively studied. In vivo experiments have shown that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity and minimal side effects in animal models, which is a crucial factor for its potential clinical development.

To further explore the therapeutic potential of N-(2Z)-3-e​thyl​4​6​difluoro​2​3​dihydro​1​3​benzothiazol​2​ylidenebutanamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various diseases. Early results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses.

In conclusion, N-(2Z)-3-e​thyl​4​6​difluoro​2​3​dihydro​1​3​benzothiazol​2​ylidenebutanamide (CAS No. 868375​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.